A ratiometric and colorimetric luminescent thermometer over a wide temperature range based on a lanthanide coordination polymer†

Chemical Communications Pub Date: 2013-11-08 DOI: 10.1039/C3CC47225F

Abstract

A lanthanide coordination polymer Tb0.957Eu0.043cpda was synthesized as a ratiometric and colorimetric luminescent thermometer. The high triplet excited state energy of a linker enables Tb0.957Eu0.043cpda to detect and visualize temperature over a wide range from cryogenic to room temperature (40–300 K).

Graphical abstract: A ratiometric and colorimetric luminescent thermometer over a wide temperature range based on a lanthanide coordination polymer
A ratiometric and colorimetric luminescent thermometer over a wide temperature range based on a lanthanide coordination polymer†
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